N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide

• IUPAC Name: N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C16H21FN2O2/c1-11-9-14(17)3-4-15(11)16(21)19-7-5-13(6-8-19)10-18-12(2)20/h3-4,9,13H,5-8,10H2,1-2H3,(H,18,20)
• InChI Key: YOGNAZOXIRGDNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C(=O)N2CCC(CC2)CNC(=O)C
• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol

Description

N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained popularity in recent years as a research chemical. It belongs to the group of compounds known as designer drugs or new psychoactive substances (NPS).

Mechanism of Action

N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide acts on the same receptors in the brain as natural cannabinoids such as THC. It binds to the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabinoids. However, N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide has been found to be much more potent than THC, with a lower affinity for the CB1 receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide are similar to those of natural cannabinoids. It produces a range of effects including euphoria, relaxation, altered perception, and increased appetite. However, N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide has also been associated with a number of negative side effects such as anxiety, paranoia, and hallucinations.

Advantages and Limitations for Lab Experiments

One advantage of using N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide in lab experiments is that it is a highly potent compound, which allows researchers to study the effects of synthetic cannabinoids at lower doses. However, one limitation is that the effects of N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide are not well understood, and there is a lack of research on its long-term effects.

Future Directions

There are several future directions for research on N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide. One area of interest is the development of new synthetic cannabinoids that are more selective for the CB1 receptor, which could reduce the risk of negative side effects. Another area of interest is the study of the pharmacokinetics and metabolism of N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide, which could provide insights into its effects on the human body. Additionally, research into the potential therapeutic uses of synthetic cannabinoids is an area of growing interest.

Synthesis Methods

The synthesis of N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide involves the reaction of 4-fluoro-2-methylbenzoic acid with piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then coupled with N-(tert-butoxycarbonyl)-L-alanine methyl ester to obtain the final product.

Scientific Research Applications

N-[[1-(4-fluoro-2-methylbenzoyl)piperidin-4-yl]methyl]acetamide has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It is often used as a reference compound in studies involving the detection and identification of synthetic cannabinoids in biological samples such as urine and blood.